Cas no 1261915-70-1 (2-(3-Chloro-4-methoxycarbonylphenyl)benzoic acid)

• Product Name: 2-(3-Chloro-4-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261915-70-1
• MF: C₁₅H₁₁ClO₄
• MW: 290.698443651199
• MDL: MFCD18312732
• CID: 2763214
• PubChem ID: 53218457
• Update Time: 2025-04-21

2-(3-Chloro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60683398
• 2-(3-CHLORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 3'-Chloro-4'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261915-70-1
• MFCD18312732
• 2-(3-Chloro-4-methoxycarbonylphenyl)benzoic acid, 95%
• 2-(3-Chloro-4-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18312732
• Inchi： 1S/C15H11ClO4/c1-20-15(19)12-7-6-9(8-13(12)16)10-4-2-3-5-11(10)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key： NRWCFOAQWSVVOT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 290.0345865Da
• Monoisotopic Mass: 290.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų